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Compound of Interest

Compound Name: 3-Butylthiophene

Cat. No.: B039377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 3-
Butylthiophene, a key intermediate in various fields including organic synthesis and materials

science.[1][2] Adherence to these guidelines is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 3-Butylthiophene is

fundamental for its safe handling. This data is crucial for designing experiments, and

implementing appropriate storage and emergency procedures.
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Property Value Source

Molecular Formula C₈H₁₂S [3]

Molecular Weight 140.25 g/mol [3]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 181-183 °C

Melting Point -56.9 °C (estimate)

Flash Point 60 °C (140 °F) - closed cup

Density 0.957 g/mL at 25 °C

Refractive Index n20/D 1.501

Solubility
Insoluble in water; Soluble in

alcohol
[4]

Vapor Pressure
1.023 mmHg @ 25 °C

(estimated)
[4]

Hazard Identification and Classification
3-Butylthiophene is classified as a flammable liquid.[3][4] Understanding its hazard

classification is essential for risk assessment and the implementation of appropriate safety

measures.

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class Category Hazard Statement Pictogram

Flammable liquids Category 3
H226: Flammable

liquid and vapor
🔥

Source: Aggregated GHS information from multiple sources.[3]
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Precautionary Statements
The following precautionary statements are associated with the handling of 3-Butylthiophene:

[3]

Code Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P233 Keep container tightly closed.

P240
Ground and bond container and receiving

equipment.

P241
Use explosion-proof electrical/ventilating/lighting

equipment.

P242 Use only non-sparking tools.

P243
Take precautionary measures against static

discharge.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.

P370+P378
In case of fire: Use dry sand, dry chemical or

alcohol-resistant foam to extinguish.

P403+P235 Store in a well-ventilated place. Keep cool.

P501
Dispose of contents/container to an approved

waste disposal plant.

Experimental Protocols for Safety Assessment
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While specific toxicological data for 3-Butylthiophene, such as LD50 values, are not readily

available in the public domain, standardized OECD guidelines are used to determine the

potential health hazards of chemical substances. The following sections describe the

methodologies for key toxicological endpoints.

Acute Oral Toxicity - OECD Test Guidelines
The assessment of acute oral toxicity is crucial for understanding the potential immediate

health effects of a substance if ingested. The OECD provides several accepted methods to

determine the acute oral toxicity, aiming to use a minimal number of animals.[5][6][7]

OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure: This method involves

dosing groups of animals of a single sex (usually females) in a stepwise manner using fixed

doses (5, 50, 300, and 2000 mg/kg).[8] The initial dose is selected based on a preliminary

sighting study. The results provide information on the hazardous properties and allow for

classification according to the GHS.[8] A key principle is to use only moderately toxic doses

and avoid lethal doses in the main study.[8]

OECD Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This stepwise

procedure uses three animals of a single sex per step.[7] The presence or absence of

compound-related mortality at one dose determines the next dosing step.[7] This method is

reproducible and uses very few animals to rank a substance's toxicity.[7]

OECD Guideline 425: Acute Oral Toxicity - Up-and-Down Procedure: This method involves

dosing single animals sequentially, typically at 48-hour intervals.[9] The dose for each

subsequent animal is adjusted up or down depending on the outcome for the previous

animal.[9] This procedure allows for the estimation of an LD50 value with a confidence

interval.[9]

Skin Irritation - OECD Test Guideline 439
This in vitro test method is used to identify substances that can cause reversible skin damage.

[10][11] It is a crucial test for chemicals that may come into contact with the skin during

handling.

The methodology is based on a reconstructed human epidermis (RhE) model, which mimics

the biochemical and physiological properties of the upper layers of human skin.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b039377?utm_src=pdf-body
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://www.oecd.org/en/publications/test-no-425-acute-oral-toxicity-up-and-down-procedure_9789264071049-en.html
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Principle: The test substance is applied topically to the RhE tissue. Irritant chemicals are

identified by their ability to decrease cell viability below a defined threshold (≤ 50%).[11][12]

Procedure:

Triplicate tissue samples are dosed with the test substance.

Negative (e.g., ultrapure water) and positive (e.g., 5% SDS) controls are run concurrently.

[12]

After a 60-minute exposure, the substance is washed off, and the tissues are incubated for

a 42-hour recovery period.[12]

Cell viability is then assessed by measuring the enzymatic conversion of MTT to a blue

formazan salt, which is quantified spectrophotometrically.[12]

Classification: If the mean cell viability is ≤ 50%, the substance is classified as a skin irritant

(UN GHS Category 2).[11][12]

Safe Handling and Storage
Proper handling and storage procedures are paramount to minimize the risks associated with

3-Butylthiophene.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 3-Butylthiophene.
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PPE Category Specification

Eye Protection Chemical splash goggles or safety glasses.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection

Laboratory coat (flame-resistant is

recommended), long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If ventilation is inadequate,

a NIOSH-approved respirator may be

necessary.

Handling Procedures
Always work in a well-ventilated area, such as a certified chemical fume hood, to avoid the

accumulation of flammable vapors.[13][14][15]

Keep containers tightly closed when not in use.[14][15]

Keep away from all sources of ignition, including open flames, hot surfaces, and sparks.[14]

[15]

Use non-sparking tools and explosion-proof equipment.[13]

Ground and bond containers when transferring the liquid to prevent static discharge.[13]

Avoid contact with skin and eyes.[14]

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[14]

Store in a designated flammable liquids storage cabinet.[15]
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Keep containers tightly sealed.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures
After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.

After Skin Contact: Immediately remove all contaminated clothing.[16] Rinse the skin with

plenty of water for at least 15 minutes.[16] Seek medical attention if irritation develops.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[17]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Remove all sources of ignition.

Ensure adequate ventilation. Wear appropriate PPE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.chemicalbook.com/msds/3-Ethylthiophene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

Visualized Workflows and Pathways
Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 3-Butylthiophene in

a laboratory setting.
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Safe Handling Workflow for 3-Butylthiophene
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Safe Handling Workflow for 3-Butylthiophene
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Conceptual Toxicity Testing Pathway
This diagram outlines the conceptual pathway for determining the toxicological profile of a

chemical like 3-Butylthiophene, based on OECD guidelines.

Conceptual Toxicity Testing Pathway

In Vitro Testing In Vivo Testing (if necessary)

Hazard Classification

Skin Irritation (OECD 439)
Reconstructed Human Epidermis

GHS Classification & Labeling

Acute Oral Toxicity
(OECD 420, 423, or 425)

Safety Data Sheet Update

Test Substance:
3-Butylthiophene

Click to download full resolution via product page

Conceptual Toxicity Testing Pathway

Potential Mechanism of Thiophene Toxicity
While specific mechanistic studies on 3-Butylthiophene are limited, research on other

thiophene-containing drugs suggests that toxicity can arise from metabolic activation by

cytochrome P450 (CYP450) enzymes.[18] This can lead to the formation of reactive

metabolites, such as S-oxides and epoxides, which can cause cellular damage.[18]
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Potential Metabolic Activation of Thiophene Ring
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Potential Metabolic Activation of Thiophene Ring

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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